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An important clarification regarding the nomenclature of "Bayin" is necessary at the outset of
this technical guide. While the user's request specified "Bayin," a thorough review of the
scientific literature reveals a significant disparity in available research. The compound "Bayin,"
with the molecular formula C21H2009, is documented in chemical databases. However, there
is a notable absence of in-depth studies on its biological activities, signaling pathways, and
experimental protocols.

Conversely, the vast majority of research in this area is focused on two closely related and
structurally similar flavonoids: Baicalin (C21H18011) and its aglycone, Baicalein (C15H1005).
These compounds are major bioactive constituents isolated from the roots of Scutellaria
baicalensis (Baikal skullcap), a plant with a long history of use in traditional medicine. Given the
scarcity of data on "Bayin" and the extensive research on its analogues, this guide will provide
a comprehensive overview of the molecular formula, weight, and, most importantly, the well-
documented biological activities and signaling pathways of Baicalin and Baicalein. This
approach aims to provide the most valuable and actionable information for researchers,
scientists, and drug development professionals.

Comparative Physicochemical Data
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To provide a clear reference, the following table summarizes the key physicochemical
properties of Bayin, Baicalin, and Baicalein.

Property Bayin Baicalin Baicalein
Molecular Formula C21H2009[1] C21H18011 C15H1005
Molecular Weight 416.38 g/mol [1] 446.36 g/mol 270.24 g/mol
7-hydroxy-2-(4- (2S,3S,4S,5R,6S)-6-
hydroxyphenyl)-8- (5,6-dihydroxy-4-oxo-
[(2S,3R,4R,5S,6R)-3, 2-phenylchromen-7- 5,6,7-trihydroxy-2-
IUPAC Name )
4,5-trihydroxy-6- yloxy-3,4,5- phenylchromen-4-one

(hydroxymethyl)oxan- trihydroxyoxane-2-

2-yllchromen-4-one[1]  carboxylic acid

CAS Number 3681-96-7[1] 21967-41-9 491-67-8

Core Biological Activities and Therapeutic Potential

Baicalin and Baicalein have garnered significant attention for their multi-faceted therapeutic
properties, which are primarily attributed to their ability to modulate various signaling pathways
involved in inflammation, apoptosis, and cell cycle regulation.[1][2] Their pharmacological
effects include anti-inflammatory, antioxidant, anticancer, neuroprotective, and antiviral
activities.

Key Signhaling Pathways and Mechanisms of Action

The biological effects of Baicalin and Baicalein are mediated through their interaction with
several key signaling pathways. The following sections detail these pathways and are
accompanied by diagrams generated using the DOT language for visualization.

PI3K/Akt Signhaling Pathway

The Phosphatidylinositol 3-kinase (P13K)/Akt signaling pathway is a crucial regulator of cell
survival, proliferation, and apoptosis. Baicalein has been shown to inhibit this pathway, leading
to the induction of apoptosis and autophagy in cancer cells.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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